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Compound of Interest

Compound Name: Tris(tert-butoxy)silanol

Cat. No.: B099459 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tris(tert-butoxy)silanol (CAS No. 18166-43-3) in a

laboratory setting. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe and effective use of this compound.

Hazard Identification and Safety Data Summary
Tris(tert-butoxy)silanol is a moisture-sensitive solid. While some sources do not classify it as

a hazardous substance under GHS, others indicate that it may cause skin, eye, and respiratory

irritation.[1][2] Due to these potential hazards, appropriate personal protective equipment and

handling procedures are essential. The material is known to decompose slowly in the presence

of moisture, liberating tert-butanol.[3]

Quantitative Safety Data:
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Property Value Source(s)

Molecular Formula C₁₂H₂₈O₄Si [3]

Molecular Weight 264.43 g/mol [3]

Appearance White solid [2]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Occupational Exposure Limits No data available [2][4]

Flash Point Not applicable

Incompatibilities
Strong oxidizing agents, strong

acids, halogens, moisture
[2][3]

Hazardous Decomposition

Products

t-Butanol, organic acid vapors,

silicon dioxide
[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following equipment is

mandatory when handling Tris(tert-butoxy)silanol:
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US). A face shield is

required if there is a significant

risk of splashing.

Skin Protection

Gloves: Chemical-resistant

gloves. Nitrile or neoprene

gloves are recommended for

incidental contact. For

extended contact or

immersion, butyl rubber gloves

offer broader protection

against various chemicals,

including potential

decomposition products like

alcohols and organic acids.[5]

[6][7] Lab Coat: A flame-

resistant lab coat should be

worn over personal clothing.

Ensure it is fully buttoned.

Always inspect gloves for tears

or punctures before use.[8]

Change gloves immediately if

they become contaminated.

Never reuse disposable

gloves.[8]

Respiratory Protection

Generally not required with

adequate ventilation. If

engineering controls are

insufficient, dust formation is

likely, or in the event of a spill,

a NIOSH-approved respirator

with appropriate cartridges

(e.g., type N95 dust mask for

solids, or a respirator with

organic vapor cartridges)

should be used.[2][3]

Work should be conducted in a

well-ventilated laboratory or a

chemical fume hood to

minimize inhalation exposure.
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Operational Procedures: Step-by-Step Protocols
Due to its moisture sensitivity, Tris(tert-butoxy)silanol must be handled under dry, inert

conditions. A glovebox or Schlenk line is highly recommended for most manipulations.

Experimental Protocol: Weighing and Preparing a
Solution in a Glovebox

Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., nitrogen or argon with

low oxygen and moisture levels). Place a calibrated analytical balance, weighing paper or a

tared container, spatula, and the desired solvent in the glovebox antechamber and cycle

appropriately to remove air and moisture.

Tare Container: Once inside the glovebox, place the weighing container on the balance and

tare it.

Dispensing: Carefully open the container of Tris(tert-butoxy)silanol. Using a clean, dry

spatula, transfer the desired amount of the solid to the tared container.

Sealing and Recording: Securely close the Tris(tert-butoxy)silanol container. Record the

exact weight of the transferred solid.

Dissolution: Slowly add the desired solvent to the container with the weighed solid. Stir

gently with a clean, dry stir bar or rod until fully dissolved.

Transfer: If necessary, quantitatively transfer the solution to a volumetric flask or other

desired glassware.

Cleanup: Clean the spatula and work area within the glovebox. Remove all materials through

the antechamber.

Logical Workflow for Handling Tris(tert-butoxy)silanol
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Handling Workflow for Tris(tert-butoxy)silanol
Preparation

- Review SDS
- Don appropriate PPE

Handling in Inert Atmosphere
(Glovebox or Schlenk Line)

Emergency Preparedness
- Spill kit and first aid accessible

Weighing

Solution Preparation

Experimental Use

Waste Collection
- Segregate solid and liquid waste

Decontamination
- Clean glassware and equipment

Disposal
- Follow institutional and local regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Tris(tert-butoxy)silanol.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Seek

medical attention if irritation

persists.

[2][3]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Seek medical

attention if skin irritation

occurs.

[2][3]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

breathing is difficult, trained

personnel may administer

oxygen. Seek medical

attention.

[2][3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention.

[3]

Spill Response
Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Remove all sources of ignition.

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

and safety goggles.
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Containment: For solid spills, carefully sweep up the material, avoiding dust formation, and

place it in a suitable, closed container for disposal.[3]

Cleanup: Use an inert absorbent material (e.g., sand, vermiculite) for any remaining residue.

Decontamination: Wipe the spill area with a damp cloth (if compatible with the surface), and

then wash with soap and water. All cleanup materials should be placed in a sealed container

for disposal.

Reporting: Report the spill to the appropriate environmental health and safety personnel at

your institution.

Disposal Plan
All waste materials containing Tris(tert-butoxy)silanol must be handled as hazardous waste

and disposed of in accordance with federal, state, and local regulations.[3]

Waste Disposal Protocol
Segregation: Collect waste in separate, clearly labeled, and sealed containers.

Solid Waste: Unused Tris(tert-butoxy)silanol, contaminated weighing paper, and other

contaminated solids.

Liquid Waste: Solutions containing Tris(tert-butoxy)silanol.

Containerization: Use containers that are compatible with the waste. Ensure containers are

tightly sealed to prevent moisture ingress.

Labeling: Label waste containers with "Hazardous Waste" and the full chemical name:

"Tris(tert-butoxy)silanol".

Disposal Method: A common disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[4] Always consult with your institution's environmental health and safety

department for approved disposal procedures. Do not dispose of down the drain or in regular

trash.[3]
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Disposal Decision Pathway

Disposal Pathway for Tris(tert-butoxy)silanol Waste
Waste Generated
(Solid or Liquid)

Segregate Waste Streams

Solid Waste
(e.g., contaminated solids)

Liquid Waste
(e.g., solutions)

Package in Labeled,
Sealed Containers

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Approved Waste Contractor

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of Tris(tert-butoxy)silanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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